4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole
• InChI: InChI=1S/C16H22N2O/c1-11-7-5-8-12(2)16(11)19-10-6-9-15-13(3)17-18-14(15)4/h5,7-8H,6,9-10H2,1-4H3,(H,17,18)
• InChI Key: VAPBNFWXPFXNHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCC2=C(NN=C2C)C
• Molecular Formula: C16H22N2O
• Molecular Weight: 258.36 g/mol

Description

4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole is a chemical compound that belongs to the class of pyrazole derivatives. It is commonly used in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, cancer, and diabetes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and proteins. It has also been shown to have anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects, making it a valuable tool for studying these conditions. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are a number of future directions for research on 4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the mechanism of action and to identify any potential side effects. Finally, there is potential for the development of new drugs based on the structure of this compound that could have even greater therapeutic properties.

Synthesis Methods

The synthesis of 4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole is a multi-step process that involves the reaction of 2,6-dimethylphenol with propargyl bromide to form 3-(2,6-dimethylphenoxy)propyne. The propyne is then reacted with hydrazine hydrate to form 3-(2,6-dimethylphenoxy)propyl hydrazine. Finally, the hydrazine is reacted with 3,5-dimethyl-1H-pyrazole-4-carbaldehyde to yield this compound.

Scientific Research Applications

4-[3-(2,6-dimethylphenoxy)propyl]-3,5-dimethyl-1H-pyrazole has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic effects. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.